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Compound of Interest

Compound Name: 1,6-Cyclodecanediol

Cat. No.: B15475961

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of 1,6-Cyclodecanediol, ensuring operational
safety and regulatory compliance. While a specific Safety Data Sheet (SDS) for 1,6-
Cyclodecanediol is not readily available, data from structurally similar cyclic diols and related
compounds, in conjunction with general laboratory safety principles, can provide a reliable
framework for its disposal.

Key Chemical and Physical Properties

Understanding the properties of 1,6-Cyclodecanediol is the first step in ensuring its safe
handling and disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C10H2002
Molecular Weight 172.26 g/mol
Appearance Solid (presumed)
CAS Number 32453-08-0

Data sourced from PubChem.[1]
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Disposal Protocol: A Step-by-Step Approach

The proper disposal of 1,6-Cyclodecanediol, like any laboratory chemical, should be
approached systematically. The following steps, based on guidelines for similar non-hazardous
and hazardous chemical waste, will ensure a safe and compliant disposal process.

Step 1: Hazard Assessment

Before handling, it is crucial to assess the hazards associated with 1,6-Cyclodecanediol.
Based on information for similar cyclic and linear diols, pure, uncontaminated 1,6-
Cyclodecanediol is not expected to be classified as a hazardous substance. However, it is
essential to consult your institution's specific guidelines and any available safety information.
Always handle with standard laboratory personal protective equipment (PPE), including safety
glasses, gloves, and a lab coat.

Step 2: Segregation of Waste

Proper waste segregation is critical to prevent accidental chemical reactions and to ensure
correct disposal streams.

e Uncontaminated 1,6-Cyclodecanediol: If the compound is in its pure form and has not been
mixed with any hazardous materials, it can likely be disposed of as non-hazardous chemical
waste.

o Contaminated 1,6-Cyclodecanediol: If the compound has been used in a reaction or is
mixed with solvents, other reagents, or byproducts, it must be treated as hazardous waste.
The specific hazards of the contaminants will dictate the disposal route.

o Contaminated Labware: Any containers, gloves, or other materials that have come into
contact with 1,6-Cyclodecanediol should be disposed of according to their level of
contamination. Unrinsed empty containers should be treated as hazardous waste.

Step 3: Waste Collection and Labeling

» Waste Containers: Use chemically resistant, sealable containers for collecting 1,6-
Cyclodecanediol waste. Ensure the container is compatible with all components of the
waste.
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» Labeling: Clearly label the waste container with "Hazardous Waste" (if applicable), the full
chemical name "1,6-Cyclodecanediol,” and the names and approximate concentrations of
any other components. Include the date of accumulation.

Step 4: Storage

Store waste containers in a designated, well-ventilated, and secure waste accumulation area.
Ensure secondary containment is in place to prevent spills.

Step 5: Disposal

Arrange for the disposal of the waste through your institution's Environmental Health and
Safety (EHS) department or a licensed chemical waste disposal contractor. Provide them with a
complete and accurate description of the waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,6-
Cyclodecanediol.
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Caption: Decision workflow for 1,6-Cyclodecanediol disposal.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific waste disposal policies and the relevant local, state, and federal regulations before
disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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